N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(2-fluoro-4-nitrophenoxy)acetamide
• InChI: InChI=1S/C14H16FN3O4/c1-9(2)14(3,8-16)17-13(19)7-22-12-5-4-10(18(20)21)6-11(12)15/h4-6,9H,7H2,1-3H3,(H,17,19)
• InChI Key: WRRJSGNZZXPKHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC1=C(C=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C14H16FN3O4
• Molecular Weight: 309.29 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide, also known as CFN-001, is a novel compound that has shown potential in scientific research applications. It is a small molecule that has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Mechanism of Action

N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide exerts its effects by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and are involved in the development of cancer. N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide has also been shown to modulate the activity of the GABA-A receptor, which is involved in the regulation of neurotransmitter activity in the brain.
Biochemical and physiological effects:
N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide has been shown to have a variety of biochemical and physiological effects in the body. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide has also been shown to have anxiolytic and sedative effects in animal studies, suggesting that it may have potential as a treatment for anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide has several advantages for lab experiments, including its small size, ease of synthesis, and ability to modulate specific enzymes and receptors in the body. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide. One potential area of study is its use in cancer therapy, particularly in combination with other drugs. N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide may also have potential as a treatment for neurological disorders, such as anxiety and sleep disorders, and further studies are needed to explore this potential. Additionally, further studies are needed to determine the safety and efficacy of N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide in humans, as well as its potential side effects and interactions with other drugs.
Conclusion:
In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide is a novel compound that has shown potential in scientific research applications. It has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments. N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide has potential as a treatment for cancer, inflammation, and neurological disorders, and further studies are needed to explore its potential in these areas.

Synthesis Methods

N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide is synthesized using a multistep process that involves the reaction of 2-fluoro-4-nitrophenol with 2-chloroacetyl chloride to form 2-(2-fluoro-4-nitrophenoxy)acetamide. This intermediate is then reacted with 1-cyano-1,2-dimethylpropylamine to form N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide has shown potential in scientific research applications due to its ability to modulate the activity of certain enzymes and receptors in the body. It has been studied for its potential to treat various diseases, including cancer, inflammation, and neurological disorders. N-(1-cyano-1,2-dimethylpropyl)-2-(2-fluoro-4-nitrophenoxy)acetamide has also been shown to have anti-tumor activity in preclinical studies, making it a promising candidate for cancer therapy.